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Eine vergleichende Studie von Polyvinylbutyral (PVB) und Polyvinylacetat (PVAC) als

Bindemittel für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Diese vergleichende Analyse bietet einen detaillierten Überblick über die Eigenschaften und

Leistungen von Polyvinylbutyral (PVB) und Polyvinylacetat (PVAC) als Bindemittel in

verschiedenen wissenschaftlichen und industriellen Anwendungen. Die Gegenüberstellung

basiert auf verfügbaren experimentellen Daten und hebt die wesentlichen Unterschiede in den

physikalischen, chemischen und mechanischen Eigenschaften hervor.

Physikalisch-chemische Eigenschaften
Polyvinylbutyral und Polyvinylacetat weisen signifikante Unterschiede in ihren grundlegenden

Eigenschaften auf, die ihre Eignung für spezifische Anwendungen bestimmen. PVB wird durch

die Acetalisierung von Polyvinylalkohol, welcher wiederum durch die Hydrolyse von

Polyvinylacetat hergestellt wird, gewonnen.[1][2] Dieser Herstellungsprozess führt zu einer

komplexeren Struktur von PVB, die sowohl hydrophobe Acetal- und Acetatgruppen als auch

hydrophile Hydroxylgruppen enthält.
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Eigenschaft Polyvinylbutyral (PVB) Polyvinylacetat (PVAC)

Chemische Struktur

Terpolymer aus Vinylbutyral-,

Vinylalkohol- und Vinylacetat-

Einheiten

Homopolymer aus Vinylacetat-

Einheiten[3]

Aussehen
Weißes, kugelförmiges,

poröses Pulver oder Granulat

Farblose bis leicht gelbliche,

transparente Perlen, Granulat

oder Pulver[3]

Löslichkeit

Löslich in Alkoholen, Ketonen,

Estern und aromatischen

Kohlenwasserstoffen;

wasserunlöslich (variiert mit

Acetalisierungsgrad)[1][4][5]

Praktisch unlöslich in Wasser,

löslich in vielen organischen

Lösungsmitteln wie Ethanol,

Ethylacetat und Ketonen[3]

Wasseraufnahme
4 - 6 Gew.-% (nach 24h

Lagerung in Wasser)[4][5]

Gering, quillt jedoch in Wasser

auf

Glastemperatur (Tg) ca. 68 °C (unplastifiziert)[4][5] ca. 30 - 45 °C

Mechanische Eigenschaften
Die mechanischen Eigenschaften von Filmen, die mit PVB und PVAC als Bindemittel

hergestellt werden, unterscheiden sich erheblich, was auf ihre unterschiedlichen molekularen

Strukturen zurückzuführen ist. PVB-Filme sind für ihre hohe Reißfestigkeit und Flexibilität

bekannt, weshalb sie in Verbundsicherheitsglas eingesetzt werden.[1][4]
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Eigenschaft Polyvinylbutyral (PVB) Polyvinylacetat (PVAC)

Zugfestigkeit
Mäßig bis hoch, gute

Zähigkeit[6][7]
Geringer als PVB, spröder

Flexibilität
Hoch, insbesondere wenn

plastifiziert
Geringer, neigt zur Sprödigkeit

Haftung

Ausgezeichnet auf Glas,

Metall, Holz und

Kunststoffen[8]

Gut auf porösen Materialien

wie Holz und Papier

Schicht-zu-Schicht-Haftung

(3D-Druck)
Eher gering[7][9] Nicht zutreffend

Anwendungen als Bindemittel
Sowohl PVB als auch PVAC werden in einer Vielzahl von Anwendungen als Bindemittel

eingesetzt, wobei ihre spezifischen Eigenschaften sie für unterschiedliche Bereiche

prädestinieren.

Polyvinylbutyral (PVB):

Verbundsicherheitsglas: Die wichtigste Anwendung ist die als Zwischenschicht in

Windschutzscheiben und Architekturglas, wo es die Splitterbindung gewährleistet.[1][2][4]

Lacke und Grundierungen: Aufgrund seiner hervorragenden Haftung auf Metallen wird es

in Korrosionsschutzprimern und Lacken verwendet.[1][8]

Druckfarben: Es dient als Bindemittel in Druckfarben für verschiedene Substrate.[1][5]

Temporäres Bindemittel für Keramik: Es verbrennt bei hohen Temperaturen nahezu

rückstandsfrei und wird daher zur Formgebung von keramischen Grünlingen eingesetzt.[1]

[5]

3D-Druck: PVB ist als Filament für den 3D-Druck verfügbar und zeichnet sich durch seine

Glättbarkeit mit Isopropylalkohol aus.[6][9]

Polyvinylacetat (PVAC):
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Klebstoffe: Weit verbreitet als "Weißleim" oder Holzklebstoff.[3]

Farben und Beschichtungen: Dient als Bindemittel in Dispersionsfarben für Wände.

Papier- und Textilindustrie: Wird zur Beschichtung und Imprägnierung verwendet.[10]

Pharmazie: In einigen pharmazeutischen Formulierungen als Bindemittel für Tabletten.

Experimentelle Protokolle
Bestimmung der Wasseraufnahme (modifiziert nach
ASTM D570)

Probenvorbereitung: Es werden runde oder rechteckige Filme der Polymere mit einer

definierten Dicke (z. B. 1 mm) hergestellt.

Trocknung: Die Proben werden für 24 Stunden bei 50 °C im Ofen getrocknet und

anschließend im Exsikkator auf Raumtemperatur abgekühlt.

Wägung (trocken): Das Trockengewicht (m_trocken) jeder Probe wird genau bestimmt.

Immersion: Die Proben werden für 24 Stunden vollständig in destilliertes Wasser bei 23 °C

eingetaucht.

Wägung (feucht): Die Proben werden aus dem Wasser genommen, mit einem fusselfreien

Tuch oberflächlich abgetrocknet und sofort gewogen (m_feucht).

Berechnung: Die Wasseraufnahme in Prozent wird wie folgt berechnet: Wasseraufnahme

(%) = [(m_feucht - m_trocken) / m_trocken] * 100

Bestimmung der Zugfestigkeit (modifiziert nach ASTM
D882)

Probenvorbereitung: Aus den Polymerfilmen werden Probekörper in Form von

"Hundeknochen" mit definierten Abmessungen gestanzt. Die Dicke und Breite der Proben im

Messbereich werden an mehreren Stellen gemessen und der Durchschnittswert ermittelt.

Einspannen: Die Probe wird in die Klemmen einer universellen Prüfmaschine eingespannt.
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Prüfung: Die Probe wird mit einer konstanten Geschwindigkeit (z. B. 5 mm/min) bis zum

Bruch gedehnt. Die dabei auftretende Kraft und die Längenänderung werden kontinuierlich

aufgezeichnet.

Berechnung:

Zugfestigkeit (MPa): Maximale Kraft geteilt durch den ursprünglichen Querschnitt der

Probe.

Bruchdehnung (%): Längenänderung beim Bruch geteilt durch die ursprüngliche

Messlänge, multipliziert mit 100.

Bestimmung der Tablettenhärte
Tablettenherstellung: Wirk- und Hilfsstoffe werden mit einer definierten Konzentration des

jeweiligen Bindemittels (PVB oder PVAC) gemischt, granuliert und zu Tabletten mit einem

definierten Gewicht und Durchmesser verpresst.

Prüfung: Eine einzelne Tablette wird in einen Tablettenhärteprüfer gelegt.

Krafteinwirkung: Eine Kraft wird diametral auf die Tablette ausgeübt, bis sie bricht.

Messung: Die zum Bruch der Tablette erforderliche Kraft wird in Newton (N) oder Kilopond

(kp) gemessen. Es werden Messungen an einer statistisch relevanten Anzahl von Tabletten

(z. B. n=10) durchgeführt und der Mittelwert gebildet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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